Cas no 1330764-03-8 (Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate)

• Product Name: Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate
• CAS No: 1330764-03-8
• MF: C₁₄H₂₅N₃O₃
• MW: 283.3666036129
• CID: 4584298
• Update Time: 2025-10-28

Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate
• Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate(WX100644)

• Inchi： 1S/C14H25N3O3/c1-13(2,3)20-12(19)17-8-7-15-9-14(10-17)6-4-5-11(18)16-14/h15H,4-10H2,1-3H3,(H,16,18)
• InChI Key： SEWODYUNASUSCQ-UHFFFAOYSA-N
• SMILES： N1C2(CNCCN(C(OC(C)(C)C)=O)C2)CCCC1=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Additional information on Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate

Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate: A Comprehensive Overview

The compound Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate, with CAS No. 1330764-03-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a five-membered and a six-membered ring system, creating a unique framework that contributes to its intriguing chemical properties.

Recent studies have highlighted the potential of Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate in various applications, particularly in drug design and material synthesis. The molecule's spiro structure provides a platform for exploring novel chemical reactivity and biological activity. Researchers have been particularly interested in its ability to act as a precursor for more complex molecular architectures, which could be utilized in the development of advanced materials or pharmaceutical agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spiro ring system. One common approach involves the use of cyclization reactions under specific conditions to form the spiro structure. The introduction of the tert-butyl group and the carboxylate functionality is carefully controlled to ensure high purity and structural integrity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research purposes.

One of the most promising areas of research involving Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate is its application in drug design. The molecule's unique structure allows for interactions with various biological targets, potentially leading to novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development.

In addition to its biological applications, this compound has also been explored for its role in material science. The spiro structure imparts mechanical stability and flexibility to the molecule, making it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. Researchers are actively investigating how the functional groups on this compound can be exploited to create materials with enhanced mechanical or electronic properties.

The study of Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate has also led to new insights into spiro compounds' chemical reactivity. By analyzing its reaction mechanisms under various conditions, chemists have gained a deeper understanding of how spiro systems can be manipulated to achieve desired transformations. This knowledge is expected to pave the way for the development of new synthetic methodologies and functional materials.

Furthermore, recent computational studies have provided valuable information about the electronic structure and stability of this compound. Advanced quantum mechanical calculations have revealed that the spiro system exhibits unique electronic properties that could be harnessed in electronic devices or energy storage applications. These findings underscore the importance of continued research into this compound's fundamental properties and potential applications.

In conclusion, Tert-Butyl 2-Oxo-1,8,11-Triazaspiro[5.6]Dodecane-8-Carboxylate is a fascinating molecule with diverse applications across multiple scientific disciplines. Its spiro structure provides a versatile platform for exploring new chemical reactions and material properties, while its functional groups offer opportunities for targeted biological interactions. As research into this compound continues to advance, it is likely that new discoveries will further enhance our understanding of its potential uses and contributions to science and technology.